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Compound of Interest

Compound Name: GNE-4997

Cat. No.: B15541178 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GNE-4997 is a potent and highly selective inhibitor of the Interleukin-2 Inducible T-cell Kinase

(ITK), a key enzyme in the T-cell receptor (TCR) signaling pathway. Its high selectivity suggests

a favorable safety profile, making it a promising candidate for combination therapies in

oncology and immunology. This guide provides a comparative overview of the potential for

GNE-4997 in combination with other signaling inhibitors, drawing upon preclinical data from

other selective ITK inhibitors to highlight synergistic opportunities. While specific combination

data for GNE-4997 is not yet publicly available, the findings from structurally and

mechanistically similar ITK inhibitors provide a strong rationale for its investigation in various

combination regimens.

GNE-4997: A Profile
GNE-4997 is a small molecule inhibitor that targets ITK with high precision. ITK is a critical

component of the TCR signaling cascade, which governs T-cell activation, proliferation, and

differentiation. By inhibiting ITK, GNE-4997 can modulate T-cell responses, which is a desirable

therapeutic strategy for T-cell driven malignancies and autoimmune diseases.
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Parameter Value Reference

Target
Interleukin-2 Inducible T-cell

Kinase (ITK)
[1][2]

Ki 0.09 nM [1][2]

Cellular Activity (PLC-γ

phosphorylation in Jurkat cells)
IC50 = 4 nM [1]

Signaling Pathway of GNE-4997
The diagram below illustrates the central role of ITK in the T-cell receptor signaling pathway

and the point of intervention for GNE-4997.
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T-Cell Receptor Signaling and ITK Inhibition
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Workflow for In Vivo Synergy Study with ICIs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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